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Compound of Interest

Compound Name: GR 64349

Cat. No.: B549517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of GR
64349, a potent and selective tachykinin NK2 receptor agonist. The protocols outlined below

are intended to assist in the design and execution of preclinical experiments.

Introduction
GR 64349 is a valuable research tool for investigating the physiological roles of the tachykinin

NK2 receptor. As a selective agonist, it allows for the targeted activation of this receptor to

study its effects on various biological systems. In vivo studies have demonstrated its prokinetic

effects on the bladder and colon, highlighting its potential for therapeutic applications.[1] This

document provides detailed protocols for common administration routes, quantitative data from

preclinical studies, and a schematic of the relevant signaling pathway.

Data Presentation
The following table summarizes the quantitative data for GR 64349 administration in rats from

in vivo experiments.
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Administration
Route

Dosage Range
Onset of
Action

Duration of
Action

Observed
Effects

Intravenous (IV) 0.1 - 30 µg/kg < 1 minute
~1.5 minutes (at

1 µg/kg)

Dose-related

increase in

bladder and

colorectal

pressure.[1]

Subcutaneous

(SC)
1 - 300 µg/kg < 1 minute

~24 minutes (at

300 µg/kg)

Dose-related

increase in

bladder and

colorectal

pressure.[1]

Intramuscular

(IM)
Not specified Not specified

Up to 43 minutes

(colorectal)

Increased

colorectal

pressure.[1]

Signaling Pathway
GR 64349 exerts its effects by binding to and activating the tachykinin NK2 receptor, a G

protein-coupled receptor (GPCR). This activation initiates a downstream signaling cascade,

leading to various cellular responses.
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GR 64349 signaling cascade via the NK2 receptor.
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Experimental Workflow
The following diagram illustrates a general workflow for in vivo experiments involving the

administration of GR 64349.
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General workflow for in vivo GR 64349 administration.
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Experimental Protocols
1. Drug Preparation

Solvent: GR 64349 is soluble in 0.9% sterile saline.[1] Product datasheets also indicate

solubility in water up to 1 mg/ml.

Preparation:

Aseptically weigh the required amount of GR 64349 powder.

Dissolve the powder in sterile 0.9% saline to the desired stock concentration. For

subcutaneous and intramuscular injections, concentrations may range from 0.01 to 10

mg/ml.[1]

Vortex briefly to ensure complete dissolution.

The solution should be prepared fresh on the day of the experiment.

2. Animal Handling

Species: The following protocols are designed for use in rats.

Restraint: Proper animal restraint is crucial for accurate administration and to minimize

stress and injury to the animal. Manual restraint is often sufficient, but mechanical restrainers

may be used, particularly for intravenous injections.

3. Administration Protocols

a. Intravenous (IV) Injection (Lateral Tail Vein)

Materials:

Mechanical restrainer

Sterile syringe (e.g., 1 mL) with a 27-30 gauge needle

GR 64349 solution
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70% ethanol or isopropanol wipes

Heat lamp or warm water bath (optional, for vasodilation)

Procedure:

Place the rat in a mechanical restrainer, allowing the tail to be accessible.

To aid in visualization of the lateral tail veins, vasodilation can be induced by warming the

tail with a heat lamp or immersing it in warm water (approximately 40°C) for a few minutes.

Clean the tail with a 70% alcohol wipe.

Gently hold the tail and identify one of the lateral veins.

With the bevel of the needle facing up, insert the needle into the vein at a shallow angle

(approximately 15-20 degrees).

A successful insertion may be indicated by a small "flash" of blood in the needle hub. Do

not aspirate, as this can collapse the vein.

Slowly inject the GR 64349 solution. For IV injections, a volume of 200 µL followed by a

300 µL saline flush has been used.[1]

Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze

pad to prevent bleeding.

Return the animal to its cage and monitor for any adverse reactions.

b. Subcutaneous (SC) Injection

Materials:

Sterile syringe (e.g., 1 mL) with a 25-27 gauge needle

GR 64349 solution

70% ethanol or isopropanol wipes
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Procedure:

Manually restrain the rat on a firm surface.

Grasp the loose skin over the dorsal midline (scruff) between the thumb and forefinger to

form a "tent".

Clean the injection site with a 70% alcohol wipe.

Insert the needle, with the bevel facing up, into the base of the skin tent, parallel to the

spine.

Gently pull back on the syringe plunger (aspirate) to ensure the needle is not in a blood

vessel. If blood appears in the syringe, withdraw the needle and select a new injection

site.

Inject the GR 64349 solution. Injection volumes for SC administration are typically

between 100-300 µL.[1]

Withdraw the needle and briefly apply gentle pressure to the injection site.

Return the animal to its cage and monitor.

c. Intramuscular (IM) Injection (Quadriceps or Gluteal Muscles)

Materials:

Sterile syringe (e.g., 0.5 mL) with a 25-27 gauge needle

GR 64349 solution

70% ethanol or isopropanol wipes

Procedure:

Properly restrain the rat to immobilize the hind limb. Anesthesia may be considered to

ensure accurate injection and minimize animal distress.
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Identify the quadriceps (thigh) or gluteal muscles.

Clean the injection site with a 70% alcohol wipe.

Insert the needle into the muscle mass at a 90-degree angle. Be cautious to avoid the

sciatic nerve, which runs along the caudal aspect of the femur.

Aspirate to ensure the needle is not in a blood vessel.

Slowly inject the GR 64349 solution. The volume for IM injections should be kept small,

typically no more than 0.2 mL per site. For GR 64349, injection volumes of 100-300 µL

have been reported.[1]

Withdraw the needle and apply gentle pressure.

Return the animal to its cage and monitor for any signs of pain or impaired mobility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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